BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 2-(2-Bromo-5-
methoxyphenyl)acetonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-(2-Bromo-5-
Compound Name: o
methoxyphenyl)acetonitrile

Cat. No.: B1330944

CAS Number: 27387-23-1

This technical guide provides a comprehensive overview of 2-(2-Bromo-5-
methoxyphenyl)acetonitrile, a key chemical intermediate. The information is tailored for
researchers, scientists, and professionals involved in drug development and organic synthesis.

Chemical and Physical Properties

2-(2-Bromo-5-methoxyphenyl)acetonitrile is a solid organic compound.[1] Key quantitative
data for this compound are summarized in the table below.

Property Value Source(s)
CAS Number 27387-23-1 [2][3]
Molecular Formula CoHsBrNO [1][2]
Molecular Weight 226.07 g/mol [2]
Appearance Solid [1]

Purity 95% - 98% [1]

Storage Temperature Room Temperature

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1330944?utm_src=pdf-interest
https://www.benchchem.com/product/b1330944?utm_src=pdf-body
https://www.benchchem.com/product/b1330944?utm_src=pdf-body
https://www.benchchem.com/product/b1330944?utm_src=pdf-body
https://cymitquimica.com/products/IN-DA007L52/27387-23-1/2-2-bromo-5-methoxyphenylacetonitrile/
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=83434
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromo-5-methoxyphenyl_acetonitrile
https://cymitquimica.com/products/IN-DA007L52/27387-23-1/2-2-bromo-5-methoxyphenylacetonitrile/
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=83434
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=83434
https://cymitquimica.com/products/IN-DA007L52/27387-23-1/2-2-bromo-5-methoxyphenylacetonitrile/
https://cymitquimica.com/products/IN-DA007L52/27387-23-1/2-2-bromo-5-methoxyphenylacetonitrile/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(2-Bromo-5-
methoxyphenyl)acetonitrile is not readily available in the public domain, a plausible synthetic
route can be proposed based on established chemical transformations. This involves the
preparation of the precursor, 2-bromo-5-methoxybenzyl bromide, followed by a cyanation
reaction.

Proposed Synthetic Workflow

The logical flow for the synthesis of 2-(2-Bromo-5-methoxyphenyl)acetonitrile can be
visualized as a two-step process starting from 3-methylanisole.
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Proposed Synthetic Workflow for 2-(2-Bromo-5-methoxyphenyl)acetonitrile

3-Methylanisole

N-Bromosuccinimide,
,2'-Azobis(isobutyronitrile)

Bromination

:

2-Bromo-5-methoxybenzyl bromide

}odium Cyanide

Cyanation

2-(2-Bromo-5-methoxyphenyl)acetonitrile

Click to download full resolution via product page

Caption: A proposed two-step synthesis of the target compound.

Experimental Protocol: Synthesis of 2-Bromo-5-
methoxybenzyl bromide (Precursor)

This protocol is adapted from a patented process for the synthesis of the key precursor.[4]

Materials:
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e 3-Methylanisole

¢ N-Bromosuccinimide (NBS)

e 2,2'-Azobis(isobutyronitrile) (AIBN)
e Cyclohexane

o Tetrahydrofuran (THF)

o Water

o Ethyl acetate

» 5% Sodium thiosulfate solution

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate

e Heptane

Procedure:

e A suspension of 3-methylanisole, N-bromosuccinimide, and 2,2'-azobis(isobutyronitrile) in
cyclohexane is heated to boiling for 15 minutes in an oil bath.

e The reaction mixture is cooled to room temperature.

e N-Bromosuccinimide, tetrahydrofuran, and water are added, and the solution is stirred at
35°C for 1 hour.

o Ethyl acetate and water are added to the reaction mixture.

e The organic layer is separated and washed successively with 5% sodium thiosulfate
solution, water, and saturated sodium chloride solution.

e The organic layer is dried over anhydrous magnesium sulfate and then concentrated under
reduced pressure.
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e The resulting oily residue is dissolved in heptane and cooled on ice for 2 hours.

e The precipitated crystals of 2-bromo-5-methoxybenzyl bromide are collected by filtration,
washed with heptane, and dried under vacuum.

Experimental Protocol: Cyanation of 2-Bromo-5-
methoxybenzyl bromide

This is a general protocol for the cyanation of benzyl halides and would need to be optimized
for this specific substrate.

Materials:

e 2-Bromo-5-methoxybenzyl bromide

Sodium cyanide (NaCN)

Dimethyl sulfoxide (DMSO) or other suitable polar aprotic solvent

Water

Ethyl acetate

Procedure:

e 2-Bromo-5-methoxybenzyl bromide is dissolved in a suitable polar aprotic solvent such as
DMSO.

¢ Sodium cyanide is added to the solution, and the mixture is stirred at room temperature. The
reaction progress can be monitored by thin-layer chromatography (TLC).

o Upon completion of the reaction, the mixture is poured into water and extracted with ethyl
acetate.

e The combined organic layers are washed with water and brine, dried over anhydrous sodium
sulfate, and concentrated under reduced pressure.
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e The crude product, 2-(2-Bromo-5-methoxyphenyl)acetonitrile, can be purified by column
chromatography on silica gel.

Applications in Drug Development and Medicinal
Chemistry

While specific applications of 2-(2-Bromo-5-methoxyphenyl)acetonitrile in the synthesis of
known pharmaceutical drugs are not extensively documented, its structural motifs are of
interest in medicinal chemistry. Phenylacetonitrile derivatives are known to possess a range of
biological activities and serve as important intermediates in the synthesis of various therapeutic
agents.[5]

The presence of a bromo-substituent on the phenyl ring opens up possibilities for further
molecular elaboration through cross-coupling reactions, which are powerful tools in drug
discovery for creating carbon-carbon and carbon-heteroatom bonds.

Signaling Pathways and Biological Activity

Currently, there is no publicly available data detailing the specific interaction of 2-(2-Bromo-5-
methoxyphenyl)acetonitrile with any biological signaling pathways or its specific biological
activities. However, substituted phenylacetonitriles, in general, have been investigated for a
variety of biological effects. For instance, some derivatives have been explored as pro-
pesticides.[5] The biological profile of this particular compound remains an area for future
research.

Safety Information

Based on available safety data for this compound, it is classified as harmful and an irritant.[3]
Hazard Statements:

e H302: Harmful if swallowed.[3]

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]
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o H335: May cause respiratory irritation.[3]

Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses, and a lab coat), should be strictly followed when handling this
chemical. Work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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